Cas no 2680753-61-9 (4-{N-[(1-methyl-1H-imidazol-2-yl)methyl]acetamido}benzoic acid)

• Product Name: 4-{N-[(1-methyl-1H-imidazol-2-yl)methyl]acetamido}benzoic acid
• CAS No: 2680753-61-9
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• CID: 6449878
• PubChem ID: 165910662
• Update Time: 2025-06-11

4-{N-[(1-methyl-1H-imidazol-2-yl)methyl]acetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{N-[(1-methyl-1H-imidazol-2-yl)methyl]acetamido}benzoic acid
• EN300-28283943
• 2680753-61-9

• Inchi： 1S/C14H15N3O3/c1-10(18)17(9-13-15-7-8-16(13)2)12-5-3-11(4-6-12)14(19)20/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key： HDCJMNCTHSCZMV-UHFFFAOYSA-N
• SMILES： O=C(C)N(C1C=CC(C(=O)O)=CC=1)CC1=NC=CN1C

Computed Properties

• Exact Mass: 273.11134135g/mol
• Monoisotopic Mass: 273.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 4-{N-[(1-methyl-1H-imidazol-2-yl)methyl]acetamido}benzoic acid

4-{N-[(1-methyl-1H-imidazol-2-yl)methyl]acetamido}benzoic acid (CAS No. 2680753-61-9): An Overview

4-{N-[(1-methyl-1H-imidazol-2-yl)methyl]acetamido}benzoic acid (CAS No. 2680753-61-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties

4-{N-[(1-methyl-1H-imidazol-2-yl)methyl]acetamido}benzoic acid is a derivative of benzoic acid with an acetamido group substituted at the para position. The acetamido group is further modified by an N-substituted 1-methylimidazole moiety, which imparts unique chemical and biological properties to the molecule. The imidazole ring is known for its ability to form hydrogen bonds and coordinate with metal ions, making it a valuable functional group in drug design.

The compound has a molecular formula of C₁₄H₁₅N₃O₃ and a molecular weight of 273.28 g/mol. It is typically found as a white crystalline solid with a melting point ranging from 190°C to 195°C. The solubility of 4-{N-[(1-methyl-1H-imidazol-2-yl)methyl]acetamido}benzoic acid in water is moderate, but it exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis Methods

The synthesis of 4-{N-[(1-methyl-1H-imidazol-2-yl)methyl]acetamido}benzoic acid can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 4-amino benzoic acid with N-(2-chloroacetyl)-1-methylimidazole in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via nucleophilic substitution at the chloroacetyl group, followed by deprotection to yield the final product.

An alternative approach involves the use of peptide coupling reagents such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and N-hydroxysuccinimide (NHS) to couple 4-amino benzoic acid with N-(2-chloroacetyl)-1-methylimidazole. This method is particularly useful for large-scale synthesis due to its high yield and ease of purification.

Biological Activities and Applications

4-{N-[(1-methyl-1H-imidazol-2-yl)methyl]acetamido}benzoic acid has been extensively studied for its biological activities, which include anti-inflammatory, antimicrobial, and anticancer properties. Recent research has highlighted its potential as a lead compound for the development of novel therapeutic agents.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-{N-[(1-methyl-1H-imidazol-2-yl)methyl]acetamido}benzoic acid exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). The compound was found to be effective in both in vitro and in vivo models of inflammation, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Furthermore, studies have shown that 4-{N-[(1-methyl-1H-imidazol-2-yl)methyl]acetamido}benzoic acid possesses significant antimicrobial activity against a wide range of bacteria and fungi. In particular, it has been found to be effective against drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). This property makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant infections.

In addition to its anti-inflammatory and antimicrobial properties, 4-{N-[(1-methyl-1H-imidazol-2-yl)methyl]acetamido}benzoic acid has also shown promise as an anticancer agent. Research published in Cancer Research demonstrated that the compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. It was found to be particularly effective against breast cancer and colon cancer cell lines, with minimal toxicity to normal cells.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 4-{N-[(1-methyl-1H-imidazol-2-yl)methyl]acetamido}benzoic acid into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

The future prospects for this compound are bright, given its diverse biological activities and favorable safety profile. Ongoing research aims to optimize its pharmacokinetic properties and develop more potent derivatives for specific therapeutic applications. Additionally, efforts are being made to explore combination therapies involving 4-{N-[(1-methyl-1H-imidazol-2-yl)methyl]acetamido}benzoic acid with other drugs to enhance therapeutic outcomes.

In conclusion, 4-{N-[(1-methyl-1H-imidazol-2-yl)methyl]acetamido}benzoic acid (CAS No. 2680753-61-9) is a multifunctional compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development into novel drugs for treating inflammatory diseases, infections, and cancer.